ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate

• IUPAC Name: ethyl 2-[4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate
• InChI: InChI=1S/C19H18INO4S/c1-3-23-15-10-12(19-21-14-7-5-6-8-16(14)26-19)9-13(20)18(15)25-11-17(22)24-4-2/h5-10H,3-4,11H2,1-2H3
• InChI Key: BZLNXALNPOYDKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2=NC3=CC=CC=C3S2)I)OCC(=O)OCC
• Molecular Formula: C19H18INO4S
• Molecular Weight: 483.3 g/mol

Description

Ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is a derivative of phenoxyacetic acid and benzothiazole, which are known for their biological activities.

Mechanism of Action

The mechanism of action of ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate is not fully understood. However, it has been reported to act by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In addition, this compound has been reported to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate in lab experiments include its high purity, low toxicity, and good bioavailability. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for research on ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate. One direction is to explore its potential as a diagnostic agent in molecular imaging. Another direction is to investigate its use in the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in biochemistry and pharmaceuticals.

Scientific Research Applications

Ethyl [4-(1,3-benzothiazol-2-yl)-2-ethoxy-6-iodophenoxy]acetate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory activities. In addition, this compound has been studied for its potential as a diagnostic agent in molecular imaging. It has also been studied for its use in the development of new drugs for the treatment of various diseases.